5-Methoxypentanenitrile
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Overview
Description
5-Methoxypentanenitrile is a chemical compound with the molecular formula C6H11NO and a molecular weight of 113.16 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H11NO/c1-8-6-4-2-3-5-7/h2-4,6H2,1H3
. This code represents the molecular structure of the compound. Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . Other physical and chemical properties such as boiling point, density, and melting point are not specified in the search results.Scientific Research Applications
Photobiological Effects
- 5-Methoxypsoralen (5 MOP) as a Melanogenic Additive: 5 MOP, used in suntan preparations, has been shown to induce tumors in mice exposed to 365 nm ultraviolet radiation, raising concerns about its long-term effects on humans (Zajdela & Bisagni, 1981).
Genotoxicity Studies
- Genotoxic Effects of 5-Methoxypsoralen and Ultraviolet Light: Research indicates that 5-Methoxypsoralen combined with ultraviolet light can have lethal effects on repair-deficient strains of Escherichia coli, supporting concerns about its use in cosmetic preparations (Pool, Klein, & Deutsch-Wenzel, 1982).
Stereochemical Studies
- Stereochemical Consequences of Methoxyl Participation: The study of 5-Methoxy-2-pentanol revealed insights into the stereochemistry of methoxyl participation, providing valuable information for organic chemistry and pharmaceutical research (Novak & D., 2001).
Solid State Structure Analysis
- Structure in Solid State of New Phenoxyalkanes: The structural studies of new compounds, like 1,5-bis(4-cyano-2,6-dimethoxyphenoxy)alkanes, shed light on the complex interactions at the molecular level, which can inform the development of new materials and drugs (Żabiński, Wolska, & Maciejewska, 2007).
Pharmaceutical Studies
- Enhanced Rectal Bioavailability of Polypeptides: Sodium 5-methoxysalicylate was found to enhance rectal bioavailability of certain polypeptides, indicating its potential use as an absorption promoter in drug delivery (Yoshioka, Caldwell, & Higuchi, 1982).
Skin Phototoxicity and Cancer Risk
- Psoralen-containing Sunscreen and Skin Cancer Risk: The use of 5-methoxypsoralen in sunscreens has been shown to induce phototoxic reactions and increase the risk of skin cancer, highlighting the need for caution in its use in cosmetic products (Walter, Gange, & Mendelson, 1982).
Safety and Hazards
The safety information for 5-Methoxypentanenitrile includes several hazard statements: H302, H312, H315, H319, H332, H335 . These codes represent different types of hazards associated with the compound. For example, H302 indicates harmful if swallowed, and H312 indicates harmful in contact with skin .
Mechanism of Action
Target of Action
5-Methoxypentanenitrile primarily acts as an agonist at the 5-HT1A and 5-HT2A receptors . The affinity for the 5-HT1A subtype is highest .
Mode of Action
The compound interacts with serotonin receptors and transporters . It has been found that the molecular size of the amino group significantly influences their affinity . The compound also interacts with SERT .
Biochemical Pathways
The compound affects the serotonin pathway . It has been found to exhibit selectivity for 5-HT1AR over 5-HT2AR . The compound also interacts with SERT .
Pharmacokinetics
The pharmacokinetic properties of this compound have been studied in mice . The systemic exposure to this compound was found to increase non-proportionally with the increase in dose . The compound was readily detected in mouse brain after drug treatment .
Result of Action
The compound has been found to have psychoactive and thermoregulatory properties . It has been suggested that single exposure to this compound can cause rapid and sustained reductions in symptoms of depression, anxiety, and stress .
Properties
IUPAC Name |
5-methoxypentanenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO/c1-8-6-4-2-3-5-7/h2-4,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPPYODAEJXNXEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
113.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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